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Abstract

This technical guide provides an in-depth overview of the core physical properties of 2-
propenoyl chloride (acryloyl chloride, CAS No. 814-68-6). As a highly reactive and versatile
chemical intermediate, a thorough understanding of its physical characteristics is critical for its
safe handling, application in synthesis, and process development. This document consolidates
key quantitative data into structured tables, outlines detailed experimental protocols for
property determination, and presents logical workflows and reactivity diagrams to support
laboratory and development activities.

Introduction

2-Propenoyl chloride, commonly known as acryloyl chloride, is a bifunctional organic
compound featuring both a reactive acyl chloride group and a polymerizable carbon-carbon
double bond.[1] Its formula is CH2=CHCO(CI).[2] This dual reactivity makes it a valuable
monomer and an important intermediate for introducing acrylic moieties into various molecules.
[1][3] It is widely used in the synthesis of plastics, acrylate polymers, and as a reagent in the
production of pharmaceuticals and agrochemicals.[3]

Given its high reactivity, toxicity, and volatility, precise knowledge of its physical properties is
paramount for ensuring safety and achieving desired outcomes in experimental and
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manufacturing settings.[3] This guide serves as a comprehensive resource for professionals
interacting with this compound.

Physical and Chemical Properties

2-Propenoyl chloride is a colorless to light yellow liquid with a pungent odor.[3][4] Its properties
are summarized in the tables below, compiled from various chemical data sources.

ble 1: C | and Identificati :

Property Value Reference(s)
IUPAC Name prop-2-enoyl chloride [3]
Acryloyl chloride, Acrylyl
Synonyms chlgridye, Acrylic acid Z;/Ioride 23]
CAS Number 814-68-6 [3]
Molecular Formula CsHsCIO [3]
Molecular Weight 90.51 g/mol [31[5]

Appearance

Colorless to pale yellow liquid

[4][6]

ble 2: T hvsical and Saf .

Property Value Reference(s)
3 , 72-76 °C (162-169 °F) at 760
Boiling Point [51[7]
mmHg
Melting Point -76 °C (-105 °F) [1107]
_ -4 °C (25 °F) to 16 °C (61 °F)
Flash Point [31[5][6]

(closed cup)

Vapor Pressure

93.0 - 98.8 mmHg (1.93 psi) at

20 °C

(31518l

Table 3: Density and Optical Properties
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Property Value Reference(s)
Density 1.113-1.119 g/mL at 20-25 °C  [5][6][7]

Vapor Density >1.0 (Air=1) [51[7]
Refractive Index (n2°/D) 1.4343 - 1.435 [31[7]

Table 4: Solubility and Reactivity

Property Value Reference(s)

B Soluble in chloroform, ether,
Solubility ] [3][9]
and other chlorinated solvents.

o Reacts violently with water
Water Solubility " | [31051[7]
ecomposes).

Light and moisture sensitive;
Stability polymerizes readily upon [51[7]

exposure to oxygen.

Strong oxidizing agents,
Incompatibilities alcohols, amines, strong [51[7]

bases, water.

Experimental Protocols for Property Determination

The high reactivity and toxicity of 2-propenoyl chloride necessitate specialized procedures and
stringent safety measures during the determination of its physical properties. All operations
must be conducted in a certified chemical fume hood with appropriate personal protective
equipment (PPE), including chemical-resistant gloves, splash goggles, and a lab coat.

Boiling Point Determination (Micro-Reflux Method)

Due to the hazardous nature of the compound, a micro-scale method is recommended to
minimize exposure and waste. The reflux method provides an accurate boiling point at the
ambient atmospheric pressure.

Methodology:
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Apparatus Setup: Assemble a micro-scale reflux apparatus consisting of a 10 mL round-
bottom flask, a water-cooled condenser, and a boiling chip. Ensure all glassware is
thoroughly dried to prevent reaction with the acyl chloride.

Sample Introduction: In a chemical fume hood, carefully transfer approximately 2-3 mL of 2-
propenoyl chloride into the round-bottom flask containing a boiling chip.

Heating: Place the flask in a sand bath or heating mantle and slowly increase the
temperature until the liquid begins to boil and a reflux ring of condensing vapor is observed
climbing the walls of the flask.

Temperature Measurement: Position a calibrated thermometer so that the bulb is just below
the level of the condenser's lower joint, ensuring it is immersed in the vapor phase but not
touching the boiling liquid. This measures the temperature of the vapor that is in equilibrium
with the boiling liquid.[6]

Data Recording: Allow the system to equilibrate for several minutes. The boiling point is the
stable temperature reading on the thermometer when the reflux ring is steady.[10]

Pressure Correction: Record the ambient barometric pressure. If the pressure is not 760
mmHg, the observed boiling point can be corrected using a nomograph or the Clausius-
Clapeyron equation.
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Caption: Workflow for Boiling Point Determination.

Density Measurement (Volumetric Method)
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The density of this volatile liquid can be determined by accurately measuring the mass of a
known volume.

Methodology:

o Apparatus Preparation: Select a Class A volumetric flask (e.g., 5 or 10 mL) with a ground
glass stopper. Clean and thoroughly dry the flask and stopper.

« Initial Mass: Accurately weigh the empty, dry flask with its stopper on an analytical balance to
at least four decimal places.

o Sample Transfer: In a fume hood, carefully fill the volumetric flask with 2-propenoyl chloride
until the bottom of the meniscus is precisely on the calibration mark. Stopper the flask
immediately to prevent evaporation.

e Final Mass: Reweigh the filled, stoppered flask.

» Calculation: The density is calculated by subtracting the initial mass from the final mass (to
get the mass of the liquid) and dividing by the calibrated volume of the flask.

o Temperature: Record the ambient temperature during the measurement, as density is
temperature-dependent.
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Caption: Workflow for Density Measurement.

Refractive Index Measurement

A digital refractometer is ideal for this measurement due to its small sample requirement and

speed, minimizing exposure.
Methodology:

 Instrument Calibration: Calibrate the digital refractometer using a standard of known
refractive index (e.g., distilled water) at a controlled temperature (typically 20 °C).

o Sample Application: In a fume hood, use a clean pipette to apply a few drops of 2-propenoyl

chloride to the dry, clean prism surface of the refractometer.

o Measurement: Close the instrument's cover and initiate the measurement. The instrument
will automatically detect the critical angle of total internal reflection and display the refractive
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index.[11]

o Cleaning: Immediately after the measurement, carefully clean the prism surface with a
suitable dry solvent (e.g., anhydrous chloroform or acetone) and a soft, non-abrasive wipe to
prevent corrosion and residue buildup.

Reactivity Profile

The physical properties and handling of 2-propenoyl chloride are intrinsically linked to its high
chemical reactivity. As an acyl chloride, the carbonyl carbon is highly electrophilic, making it
susceptible to attack by nucleophiles.[3] This reactivity is the basis for both its utility in
synthesis and its hazardous nature.

The most critical reaction from a handling and safety perspective is its violent, exothermic
reaction with water, which produces corrosive hydrochloric acid and acrylic acid.[1][5] It also
reacts readily with other nucleophiles such as alcohols (to form esters) and amines (to form
amides).[1][2]

2-Propenoyl Chloride
(Acryloyl Chloride)

Violently
Exothermic

Reacts With (Nucleophiles)

Alcohols (R-OH) Amines (R-NH2)

Acrylic Acid + HCI Acrylate Ester + HCI Acrylamide + HCI

Click to download full resolution via product page

Caption: Reactivity of 2-Propenoyl Chloride.
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Conclusion

2-Propenoyl chloride is a key industrial chemical whose utility is matched by its hazardous
nature. The quantitative physical data and standardized protocols provided in this guide are
essential for researchers, scientists, and process chemists. Adherence to these parameters
and a deep understanding of the compound's reactivity are critical for ensuring safe laboratory
operations, developing robust synthetic procedures, and enabling its effective use in drug
development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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